BE“GHE Foundational & Exploratory

Check Availability & Pricing

"spectroscopic data (NMR, IR, MS) for 7-nitro-
4aH-quinolin-2-one"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-nitro-4aH-quinolin-2-one

Cat. No.: B15132863

Technical Guide: Spectroscopic Analysis of 7-
Nitroquinolin-2-one

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental spectroscopic data for the specific tautomer 7-nitro-4aH-
quinolin-2-one is not readily available in the surveyed literature. This is likely due to the
greater stability of its tautomer, 7-nitro-1H-quinolin-2-one (commonly referred to as 7-
nitroquinolin-2-one). This guide, therefore, focuses on the predicted spectroscopic

characteristics of 7-nitroquinolin-2-one, based on data from structurally related compounds and
established spectroscopic principles.

Predicted Spectroscopic Data

The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data for 7-nitroquinolin-2-one.

Table 1: Predicted *H NMR Spectral Data for 7-Nitroquinolin-2-one
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Chemical Shift (5, o Coupling Constant .
Multiplicity Assignment

ppm) (J, Hz)

~11.8 Singlet - N-H

~8.2 Doublet ~2.5 H-8

~7.8 Doublet of doublets ~9.0, 2.5 H-6

~7.6 Doublet ~9.5 H-4

~7.4 Doublet ~9.0 H-5

~6.6 Doublet ~9.5 H-3

Solvent: DMSO-ds

Table 2: Predicted 13C NMR Spectral Data for 7-Nitroquinolin-2-one

Chemical Shift (6, ppm) Assighment
~162 C-2 (C=0)
~145 C-7 (C-NO2)
~141 C-8a

~140 C-14

~128 C-6

~123 C-5

~122 C-3

~118 C-4a

~115 C-8

Solvent: DMSO-ds

Table 3: Predicted Infrared (IR) Spectral Data for 7-Nitroquinolin-2-one
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Wavenumber (cm~?) Intensity Assignment
3200-3000 Medium N-H Stretch
1660-1680 Strong C=0 Stretch (Amide)
~1600 Medium C=C Stretch (Aromatic)
Asymmetric NO2z Stretch[1][2]
1500-1550 Strong
[31[4]
Symmetric NO2 Stretch[1][2][3]
1330-1370 Strong
[4]
~850 Medium C-N Stretch (Nitro)
750-800 Strong C-H Bending (Aromatic)

Table 4: Predicted Mass Spectrometry (MS) Fragmentation Data for 7-Nitroquinolin-2-one

m/z Interpretation

190 [M]* (Molecular lon)
174 [M-O]*

160 [M-NOJ*

144 [M-NOz]*[5]

116 [M-NO2-COJ*

Experimental Protocols: Synthesis of a Related
Compound

While a specific protocol for 7-nitroquinolin-2-one is not detailed, a representative procedure for
the synthesis of the closely related 5- and 7-nitro-3-hydroxyquinolin-2-ones is available and
provides a relevant experimental framework.[6][7]

Synthesis of 5- and 7-Nitro-3-hydroxyquinolin-2-ones[6][7]
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This synthesis involves the nitration of 3-hydroxyquinolin-2-one.
e Materials:

o 3-Hydroxyquinolin-2(1H)-one

[¢]

Concentrated Sulfuric Acid (H2SOa4)

[e]

Fuming Nitric Acid (HNO3)

o lIce

Water

[¢]

e Procedure:

o A solution of 3-hydroxyquinolin-2(1H)-one is prepared in concentrated sulfuric acid at a
low temperature (e.g., 0-5 °C) using an ice bath.

o A mixture of fuming nitric acid and concentrated sulfuric acid is added dropwise to the
solution while maintaining the low temperature and stirring.

o After the addition is complete, the reaction mixture is stirred at the same low temperature
for a specified period.

o The reaction mixture is then poured onto crushed ice, leading to the precipitation of the
nitro-derivatives.

o The precipitate is collected by filtration, washed with cold water until the filtrate is neutral,
and then dried.

o The resulting mixture of 5- and 7-nitro-3-hydroxyquinolin-2-ones can be separated using
techniques such as column chromatography.

Visualization of Workflows

The following diagrams illustrate the general workflows for the synthesis and spectroscopic
characterization of a compound like 7-nitroquinolin-2-one.
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Caption: A generalized workflow for the synthesis of 7-nitroquinolin-2-one.
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Caption: A workflow for the spectroscopic characterization of a synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["spectroscopic data (NMR, IR, MS) for 7-nitro-4aH-
quinolin-2-one"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15132863#spectroscopic-data-nmr-ir-ms-for-7-nitro-
4ah-quinolin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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